Cas no 2228377-17-9 (4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one)

• Product Name: 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one
• CAS No: 2228377-17-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5814935
• PubChem ID: 165761884
• Update Time: 2025-06-25

4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1749464
• 2228377-17-9
• 4-{imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one
• 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one

• Inchi： 1S/C11H11N3O/c15-11-5-8(6-13-11)9-7-12-10-3-1-2-4-14(9)10/h1-4,7-8H,5-6H2,(H,13,15)
• InChI Key： DFQBMOFKNZKTFK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CN=C3C=CC=CN23)CN1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.4Ų

Additional information on 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one

Chemical Profile of 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one (CAS No. 2228377-17-9)

4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 2228377-17-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse applications in medicinal chemistry, particularly in the development of small-molecule drugs targeting various diseases.

The molecular structure of 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one consists of an imidazopyridine core fused with a pyrrolidinone moiety. The imidazopyridine scaffold is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with multiple biological targets. The pyrrolidinone group further enhances the compound's pharmacological potential by contributing to its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one with high precision. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The imidazopyridine moiety is particularly noteworthy for its ability to modulate kinase activity, which is a critical factor in many disease pathways.

In vitro studies have demonstrated that 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one demonstrates promising antitumor properties by interfering with key signaling pathways such as the PI3K/Akt and MAPK/ERK cascades. These pathways are frequently dysregulated in various types of cancer, making them attractive targets for therapeutic intervention. Additionally, the compound has shown potential in inhibiting the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression.

The pyrrolidinone group in 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one also contributes to its pharmacokinetic profile. This moiety enhances the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system (CNS) disorders. Preclinical studies have explored its potential in models of Alzheimer's disease and Parkinson's disease, where it has shown neuroprotective effects by reducing oxidative stress and inhibiting neurotoxic protein aggregation.

One of the most compelling aspects of 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound, making it feasible for further preclinical and clinical development. The synthesis typically involves multi-step reactions starting from commercially available precursors, ensuring cost-effectiveness and reproducibility.

The pharmacological properties of 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one have also been investigated in combination therapies. Studies suggest that when paired with other chemotherapeutic agents or targeted therapies, it can enhance overall treatment efficacy while minimizing side effects. This combinatorial approach is particularly relevant in oncology, where resistance to single-agent therapies remains a significant challenge.

Regulatory considerations play a crucial role in the development of 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one as a drug candidate. Compliance with Good Manufacturing Practices (GMP) and adherence to international safety standards are essential for ensuring the quality and efficacy of the final product. Preclinical data must be meticulously collected and analyzed to support clinical trials and eventual regulatory approval.

The future directions for research on 4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one include exploring its potential in treating other diseases such as autoimmune disorders and infectious diseases. The compound's ability to modulate immune responses makes it an attractive candidate for immunomodulatory therapies. Additionally, investigating its mechanism of action at a molecular level could lead to the discovery of novel therapeutic targets.

In conclusion,4-{Imidazo[1,2-a]pyridin-3-yl}pyrrolidin-2-one (CAS No. 2228377-17-9) represents a promising lead compound in pharmaceutical research with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further development into novel treatments for various human diseases.